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For Researchers, Scientists, and Drug Development Professionals

Abstract
Hept-2-en-4-ol is a seven-carbon allylic alcohol with the chemical formula C₇H₁₄O. As a

volatile organic compound, it has been identified as a component in the scent profile of certain

natural products. Despite its presence in nature, detailed scientific literature regarding its

specific discovery, isolation from natural sources, and comprehensive biological activities

remains notably scarce. This technical guide synthesizes the available chemical and physical

data for hept-2-en-4-ol and its isomers, outlines general synthetic approaches, and discusses

the challenges in fulfilling a complete biological profile, including the absence of known

signaling pathways. While quantitative data is limited, this document aims to provide a

foundational understanding for researchers interested in this molecule.

Chemical and Physical Properties
Hept-2-en-4-ol exists as several isomers, with the most commonly referenced being the (E)-

and (Z)- stereoisomers of the double bond at the second carbon, as well as chiral forms at the

fourth carbon. The fundamental properties of hept-2-en-4-ol are summarized below.
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Property Value

Molecular Formula C₇H₁₄O

Molecular Weight 114.19 g/mol

CAS Number 4798-59-8 (for hept-2-en-4-ol)

74146-06-8 (for (2E)-hept-2-en-4-ol)

821785-01-7 (for (4R)-hept-2-en-4-ol)

7004860 (for (E,4S)-hept-2-en-4-ol)

Appearance Colorless liquid (estimated)

Boiling Point 159-160 °C at 760 mmHg (estimated)

Solubility Soluble in alcohol

Discovery and Natural Occurrence
While a seminal paper detailing the initial discovery and isolation of hept-2-en-4-ol is not

readily available in the public domain, its presence has been noted in the volatile profile of Zea

mays (corn), specifically in corn silk, corn husk oil, and corn seed oil.[1] However, specific,

detailed protocols for the isolation and purification of hept-2-en-4-ol from these natural sources

are not well-documented in scientific literature. General methods for the extraction of volatile

compounds from plant materials, such as steam distillation followed by chromatographic

separation, would be applicable.

A general workflow for the isolation of volatile compounds from a plant matrix like Zea mays is

depicted below.

Zea mays (e.g., Corn Silk) Steam Distillation or
Solvent Extraction Crude Volatile Extract Fractional Distillation Volatile Fractions Gas Chromatography (GC) Isolated hept-2-en-4-ol GC-MS Analysis
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Caption: Generalized workflow for the isolation of hept-2-en-4-ol.
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Synthesis of Hept-2-en-4-ol
The synthesis of hept-2-en-4-ol, as an allylic alcohol, can be approached through several

established organic chemistry methodologies. While specific, detailed, and replicable protocols

for its synthesis are not extensively published, general synthetic routes can be inferred from the

literature on similar compounds.

One common approach is the 1,2-addition of an organometallic reagent to an α,β-unsaturated

aldehyde or ketone. For the synthesis of hept-2-en-4-ol, this could involve the reaction of

crotonaldehyde with a propyl organometallic reagent (e.g., propylmagnesium bromide or

propyllithium).

Another potential route is the reduction of the corresponding ketone, hept-2-en-4-one.

A generalized synthetic workflow is presented below.

Route 1: Grignard Reaction Route 2: Reduction

Crotonaldehyde

Hept-2-en-4-ol

Grignard Addition

Propylmagnesium Bromide Hept-2-en-4-one

Hept-2-en-4-ol

Reduction

Reducing Agent (e.g., NaBH4)
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Caption: Potential synthetic routes to hept-2-en-4-ol.

Biological Activity and Signaling Pathways
A comprehensive search of scientific databases reveals a significant lack of information on the

biological activity of hept-2-en-4-ol. There are no published studies detailing its specific

interactions with biological systems, its mechanism of action, or any associated signaling

pathways. While the biological activities of other unsaturated alcohols and related volatile
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compounds have been studied, extrapolating these findings to hept-2-en-4-ol would be

speculative without direct experimental evidence.

Due to the absence of data on its biological effects and interactions with cellular signaling, it is

not possible to provide a diagram of any signaling pathways involving hept-2-en-4-ol at this

time.

Conclusion and Future Directions
Hept-2-en-4-ol is a structurally simple allylic alcohol with a confirmed presence in at least one

natural source. However, there is a clear gap in the scientific literature regarding its discovery,

detailed isolation procedures, and, most importantly, its biological function. For researchers in

drug discovery and related fields, this presents both a challenge and an opportunity. The lack of

existing data means that any new research in this area would be novel and could potentially

uncover new biological activities. Future research should focus on developing robust and

reproducible methods for the isolation and synthesis of hept-2-en-4-ol and its isomers.

Subsequently, systematic screening for biological activity would be essential to elucidate its

potential pharmacological relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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